Cas no 2680903-43-7 (2-methyl-1-azaspiro4.5decan-8-one)
2-methyl-1-azaspiro4.5decan-8-one Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-azaspiro[4.5]decan-8-one
- EN300-26682718
- 2680903-43-7
- 2-methyl-1-azaspiro4.5decan-8-one
-
- Inchi: 1S/C10H17NO/c1-8-2-5-10(11-8)6-3-9(12)4-7-10/h8,11H,2-7H2,1H3
- InChI Key: NKTUKTOGIGPZQI-UHFFFAOYSA-N
- SMILES: O=C1CCC2(CC1)CCC(C)N2
Computed Properties
- Exact Mass: 167.131014166g/mol
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1Ų
2-methyl-1-azaspiro4.5decan-8-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26682718-1g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 1g |
$1543.0 | 2023-09-12 | ||
| Enamine | EN300-26682718-5g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 5g |
$4475.0 | 2023-09-12 | ||
| Enamine | EN300-26682718-10g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 10g |
$6635.0 | 2023-09-12 | ||
| Enamine | EN300-26682718-0.05g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 95.0% | 0.05g |
$1296.0 | 2025-03-20 | |
| Enamine | EN300-26682718-0.1g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 95.0% | 0.1g |
$1357.0 | 2025-03-20 | |
| Enamine | EN300-26682718-0.25g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 95.0% | 0.25g |
$1420.0 | 2025-03-20 | |
| Enamine | EN300-26682718-0.5g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 95.0% | 0.5g |
$1482.0 | 2025-03-20 | |
| Enamine | EN300-26682718-1.0g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 95.0% | 1.0g |
$1543.0 | 2025-03-20 | |
| Enamine | EN300-26682718-2.5g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 95.0% | 2.5g |
$3025.0 | 2025-03-20 | |
| Enamine | EN300-26682718-5.0g |
2-methyl-1-azaspiro[4.5]decan-8-one |
2680903-43-7 | 95.0% | 5.0g |
$4475.0 | 2025-03-20 |
2-methyl-1-azaspiro4.5decan-8-one Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 2-methyl-1-azaspiro4.5decan-8-one
Comprehensive Overview of 2-methyl-1-azaspiro[4.5]decan-8-one (CAS No. 2680903-43-7)
2-methyl-1-azaspiro[4.5]decan-8-one (CAS No. 2680903-43-7) is a structurally unique organic compound belonging to the class of spirocyclic compounds. Its molecular framework features a spiro junction connecting a pyrrolidine ring and a cyclohexanone moiety, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both nitrogen and carbonyl functional groups enhances its reactivity, enabling diverse synthetic applications.
In recent years, the demand for spirocyclic compounds like 2-methyl-1-azaspiro[4.5]decan-8-one has surged due to their potential in drug discovery. Researchers are particularly interested in their role as scaffolds for bioactive molecules, especially in targeting central nervous system (CNS) disorders and anti-inflammatory agents. The compound's rigid three-dimensional structure offers advantages in improving binding affinity and selectivity, aligning with the growing trend of fragment-based drug design.
The synthesis of 2-methyl-1-azaspiro[4.5]decan-8-one typically involves multistep organic reactions, including cyclization and oxidation strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing the industry's focus on green chemistry and sustainable manufacturing. These methods reduce waste and energy consumption, resonating with the global push for environmentally friendly processes.
Analytical characterization of this compound employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Such rigorous quality control ensures compliance with pharmaceutical standards, a critical factor for buyers sourcing high-purity intermediates. The compound's stability under various storage conditions is also a key consideration for logistics and supply chain management.
Beyond pharmaceuticals, 2-methyl-1-azaspiro[4.5]decan-8-one has garnered attention in material science. Its spiro architecture contributes to the development of advanced polymers with tailored thermal and mechanical properties. This versatility aligns with innovations in smart materials and nanotechnology, areas frequently searched by academic and industrial users.
Frequently asked questions about this compound include: "What are the synthetic routes for 2-methyl-1-azaspiro[4.5]decan-8-one?" and "How does its spiro structure enhance drug bioavailability?". These queries reflect the compound's relevance in medicinal chemistry education and R&D. Additionally, discussions on platforms like ResearchGate highlight its potential in catalysis and asymmetric synthesis.
In summary, 2-methyl-1-azaspiro[4.5]decan-8-one (CAS No. 2680903-43-7) exemplifies the intersection of structural complexity and functional utility. Its applications span from life sciences to advanced materials, driven by ongoing research into molecular diversity and sustainable synthesis. As the scientific community continues to explore spirocyclic motifs, this compound remains a focal point for innovation.
2680903-43-7 (2-methyl-1-azaspiro4.5decan-8-one) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)